Cas no 708-23-6 (3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one
• CAS No: 708-23-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD20691110
• CID: 564930
• PubChem ID: 164719
• Update Time: 2025-06-09

3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-amino-1-(2-amino-5-hydroxyphenyl)-
• 3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone
• 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one
• 5-hydroxykynuramine
• Mausamine
• Q27103857
• CHEBI:28715
• 5-Hydroxykynurenamine
• Mousamine
• DTXSID80221059
• EN300-8137928
• F87294
• C05638
• 708-23-6

• MDL： MFCD20691110
• Inchi： 1S/C9H12N2O2/c10-4-3-9(13)7-5-6(12)1-2-8(7)11/h1-2,5,12H,3-4,10-11H2
• InChI Key： JANBBPTXDKFOQR-UHFFFAOYSA-N
• SMILES： NCCC(C1C(N)=CC=C(O)C=1)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 436.7°C at 760 mmHg
• Flash Point: 217.9°C
• Refractive Index: 1.631
• PSA: 89.34
• LogP: 0.354

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one

Professional Introduction to 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one (CAS No. 708-23-6)

3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 708-23-6, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular structure of this compound, featuring both amino and hydroxyl functional groups, positions it as a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The chemical formula of 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one can be represented as C₉H₁₃N₃O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of multiple reactive sites, including two amino groups and one hydroxyl group, makes this compound a valuable building block for the synthesis of more complex molecules. These functional groups contribute to its reactivity and ability to participate in various chemical transformations, making it a subject of interest for researchers aiming to develop novel pharmacological agents.

In recent years, the study of 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one has been influenced by advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the compound's behavior in different environments and its interactions with biological targets. For instance, computational studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This finding aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents for chronic inflammatory diseases.

The pharmacological potential of 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one has also been explored in the context of neurodegenerative disorders. Research indicates that compounds with similar structural features may interfere with the aggregation of misfolded proteins associated with diseases such as Alzheimer's and Parkinson's. Specifically, the hydroxyl group in the molecule could serve as a hydrogen bond acceptor, facilitating interactions with disease-related proteins. This hypothesis is supported by experimental data showing that derivatives of this compound can modulate protein folding and aggregation kinetics.

Another area of interest is the application of 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one in anticancer research. The dual functionality provided by the amino groups allows for potential cross-linking with DNA or other biomolecules, which could be exploited in targeted therapies. Preliminary studies have demonstrated that certain analogs of this compound can induce apoptosis in cancer cell lines by disrupting essential cellular processes. These results highlight the need for further investigation into the mechanisms underlying their anticancer effects.

The synthesis of 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in green chemistry have also influenced these synthetic strategies, promoting the use of environmentally friendly solvents and catalysts. Such approaches not only improve efficiency but also minimize waste generation, aligning with global efforts to sustainable chemical manufacturing.

The analytical characterization of 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed information about the compound's molecular structure and help ensure its suitability for subsequent biological evaluations.

In conclusion, 3-amino-1-(2-amino-5-hydroxyphenyl)propan-1-one (CAS No. 708-23-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover its potential benefits, this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.